Cas no 2227686-35-1 ((1S)-1-(4-chlorothiophen-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(4-chlorothiophen-2-yl)ethan-1-ol
• CAS No: 2227686-35-1
• MF: C₆H₇ClOS
• MW: 162.637179613113
• CID: 5940467
• PubChem ID: 165634715
• Update Time: 2023-12-28

(1S)-1-(4-chlorothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-chlorothiophen-2-yl)ethan-1-ol
• 2227686-35-1
• EN300-1992392

• Inchi： 1S/C6H7ClOS/c1-4(8)6-2-5(7)3-9-6/h2-4,8H,1H3/t4-/m0/s1
• InChI Key： ZAPSIZSRVOVCHL-BYPYZUCNSA-N
• SMILES： ClC1=CSC(=C1)[C@H](C)O

Computed Properties

• Exact Mass: 161.9906137g/mol
• Monoisotopic Mass: 161.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.5Ų